Cas no 941913-87-7 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941913-87-7
• MF: C₁₄H₁₂N₄O₅
• MW: 316.268882751465
• CID: 5499952
• Update Time: 2025-05-20

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C14H12N4O5/c1-20-8-3-4-9(11(7-8)21-2)13-17-18-14(22-13)16-12(19)10-5-6-15-23-10/h3-7H,1-2H3,(H,16,18,19)
• InChI Key： FDSBHQPMJQCNLY-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NN=C(C3=CC=C(OC)C=C3OC)O2)=O)=CC=N1

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941913-87-7): A Comprehensive Overview

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941913-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles and oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

The chemical structure of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide is characterized by a central 1,3,4-oxadiazole ring fused to a 1,2-oxazole ring. The presence of the 2,4-dimethoxyphenyl substituent on the oxadiazole ring imparts unique electronic and steric properties to the molecule. This structural feature is crucial for its biological activity and has been a focal point in numerous studies aimed at understanding its mechanism of action.

The synthesis of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide typically involves multi-step reactions that include the formation of the oxadiazole and oxazole rings. One common approach involves the condensation of a suitable hydrazide with an appropriate acid chloride or ester to form the oxadiazole ring. Subsequent reactions are then used to introduce the 2,4-dimethoxyphenyl substituent and complete the synthesis of the target compound. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

Biologically, N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases and proteases that play key roles in cancer progression and inflammatory diseases. These findings have sparked interest in its potential as a lead compound for drug development.

In addition to its enzymatic inhibition properties, N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Furthermore, it has demonstrated cytotoxic effects against various cancer cell lines in vitro and in vivo studies.

The mechanism of action of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide is not yet fully understood but is believed to involve multiple pathways. Research suggests that it may modulate signaling cascades involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of certain transcription factors and signaling proteins that are crucial for cancer cell growth and survival.

Recent studies have also explored the pharmacokinetic properties of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-y l - 1 , 2 - o x a z o l e - 5 - c a r b o x a m i d e . These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing its therapeutic potential and developing effective drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 5 - ( 2 , 4 - d i m e t h o x y p h e n y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l - 1 , 2 - o x a z o l e - 5 - c a r b o x a m i d e in various disease conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings provide hope for its future application as a novel therapeutic agent.

In conclusion,N - 5 - ( 2 , 4 - d i m e t h o x y p h e n y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l - 1 , 2 - o x a z o l e - 5 - c a r b o x a m i d e (CAS No.941913–87–7) represents an exciting molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to unravel its full potential and bring this promising compound closer to clinical use.